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Compound of Interest

Compound Name: 3,5-Diethylbenzotrifluoride

Cat. No.: B15361570

Technical Support Center: Synthesis of 3,5-
Diethylbenzotrifluoride

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions for
the synthesis of 3,5-Diethylbenzotrifluoride.

Overview of the Synthetic Pathway

The synthesis of 3,5-Diethylbenzotrifluoride is typically achieved in a two-step process. The
first step involves the di-halogenation of benzotrifluoride to create a suitable intermediate, such
as 3,5-Dibromobenzotrifluoride. The second step is a cross-coupling reaction to introduce the
two ethyl groups onto the aromatic ring. Common methods for this transformation include the
Grignard reaction and the Suzuki coupling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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